Zinc borate

• CAS No.: 1332-07-6
• Product Name: Zinc borate
• Molecular Formula: B2O6Zn3
• Molecular Weight: 313.8 g/mol
• IUPAC Name: trizinc;diborate
• Standard InChI: InChI=1S/2BO3.3Zn/c2*2-1(3)4;;;/q2*-3;3*+2
• Standard InChIKey: BIKXLKXABVUSMH-UHFFFAOYSA-N
• SMILES: B([O-])([O-])[O-].B([O-])([O-])[O-].[Zn+2].[Zn+2].[Zn+2]
• Canonical SMILES: B([O-])([O-])[O-].B([O-])([O-])[O-].[Zn+2].[Zn+2].[Zn+2]
• Colorform: White, amorphous powder; White granula
• Density: 2.7 at 68 °F (USCG, 1999); 3.64 g/cu cm
• Melting Point: 980 °C
• Physical Description: Zinc borate appears as a white powder of variable composition. (typically 45% ZnO, 34% B2O3 and 20% H2O). Slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used as a fungus and mildew inhibitor, to fire proof textiles, and for other uses.; DryPowder; OtherSolid; PelletsLargeCrystals
• Description: Zinc borate appears as a white powder of variable composition. (typically 45% ZnO, 34% B2O3 and 20% H2O). Slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used as a fungus and mildew inhibitor, to fire proof textiles, and for other uses.
• Solubility: Soluble in dilute acids; slightly soluble in water; 0.3% in water at 20 °C
• PubChem Compound: 167155
• Last Modified: Nov 11 2021